Cas no 132372-75-9 (5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole
• CAS No: 132372-75-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• MDL: MFCD01455831
• CID: 898994
• PubChem ID: 793264
• Update Time: 2026-04-29

5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1h-tetrazole, 5-[(4-methoxyphenyl)methyl]-
• 005393
• 5-((4-methoxyphenyl)methyl)-1H-tetrazole
• 5-(4-methoxybenzyl)-1H-tetrazole
• 5-(4-Methoxy-benzyl)-2H-tetrazole
• 5-[(4-methoxyphenyl)methyl]tetrazole
• AC1LGE6Z
• ACMC-20muhg
• ChemDiv3_015232
• STOCK1S-00554
• SureCN6150323
• ZERO
• 5-(4-methoxybenzyl)-2H-tetraazole
• 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole

• MDL： MFCD01455831
• Inchi： InChI=1S/C9H10N4O/c1-14-8-4-2-7(3-5-8)6-9-10-12-13-11-9/h2-5H,6H2,1H3,(H,10,11,12,13)
• InChI Key： IWWXWEYVLHRYML-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)CC2=NNN=N2

Computed Properties

• Exact Mass: 190.0856
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 63.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole

Exploring the Versatile Applications of 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole (CAS 132372-75-9) in Modern Chemistry

The compound 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole (CAS 132372-75-9) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and material science. As a tetrazole derivative, it features a five-membered heterocyclic ring with four nitrogen atoms, which contributes to its high stability and reactivity. This makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

One of the most searched topics related to 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole is its role in medicinal chemistry. Researchers are increasingly exploring its potential as a scaffold for drug design, especially in the development of anti-inflammatory and antimicrobial agents. The presence of the methoxyphenyl group enhances its lipophilicity, improving membrane permeability—a critical factor in drug bioavailability. This aligns with current trends in personalized medicine, where optimizing pharmacokinetics is paramount.

Another area of interest is the compound's utility in material science. Its tetrazole ring can act as a ligand in coordination chemistry, forming complexes with metals for applications in catalysis and sensors. With the rise of green chemistry, there is growing demand for eco-friendly catalysts, and 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole-based systems are being investigated for their efficiency and sustainability.

From an SEO perspective, users frequently search for "synthesis methods for tetrazole derivatives" or "applications of 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole." Addressing these queries, recent studies highlight innovative synthetic routes, such as microwave-assisted cyclization, which reduces reaction times and improves yields. Additionally, the compound's compatibility with click chemistry protocols makes it a favorite for modular assembly in bioconjugation.

In conclusion, 5-(4-methoxyphenyl)methyl-2H-1,2,3,4-tetrazole (CAS 132372-75-9) exemplifies the intersection of organic chemistry and applied research. Its versatility in drug discovery, catalysis, and material engineering positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain at the forefront of innovation-driven chemistry.